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Compound of Interest

Compound Name:
5-Bromo-2-(2-ethoxyethoxy)-3-

methoxypyridine

CAS No.: 1315545-05-1

Cat. No.: B595310

Get Quote

Executive Summary & Chemical Profile[1][2]
5-Bromo-2-(2-ethoxyethoxy)-3-methoxypyridine is a specialized halogenated heterocyclic

ether used primarily as a pharmaceutical intermediate. Unlike standard organic solvents, the

presence of the bromine atom and the pyridine ring dictates a strict disposal pathway to

prevent the formation of toxic combustion byproducts (such as hydrogen bromide or

brominated dioxins) and to protect aquatic ecosystems.

This guide provides an autonomous, self-validating protocol for the safe disposal of this

compound, moving beyond generic "hazardous waste" labels to specific, chemically grounded

actions.
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Property Detail

Chemical Name 5-Bromo-2-(2-ethoxyethoxy)-3-methoxypyridine

Functional Groups
Halogen (Bromo), Heterocycle (Pyridine), Glycol

Ether

Waste Category
Halogenated Organic Waste (Strict Segregation

Required)

Primary Hazards
Skin/Eye Irritant, Aquatic Toxicity, Potential

Peroxide Former (Ether moiety)

Disposal Method
High-Temperature Incineration (Rotary Kiln) with

Scrubber

Hazard Assessment: The "Why" Behind the Protocol
To ensure safety, we must understand the causality of the risks associated with this molecule.

A. The Halogen Factor (Bromine)
The bromine substituent is the primary driver for disposal logistics. If this compound is mixed

with non-halogenated waste (like pure acetone or ethanol) and sent to a standard fuel-blending

incinerator, the combustion process will generate Hydrogen Bromide (HBr) gas. HBr is highly

corrosive and can damage standard incineration equipment. Therefore, it must be routed to a

facility equipped with acid gas scrubbers.

B. The Pyridine Ring
Pyridines are basic nitrogen heterocycles. They possess a distinct, unpleasant odor and can be

toxic to aquatic life.

Incompatibility: Do not mix with strong oxidizing acids (e.g., Nitric Acid, Chromic Acid).[1]

Although the bromine atom reduces the basicity of the ring, mixing with strong oxidizers can

still lead to exothermic reactions or the release of toxic nitrogen oxide (NOx) fumes.

C. The Ether Chains (Ethoxyethoxy/Methoxy)
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While less volatile than diethyl ether, the glycol ether side chain introduces a theoretical risk of

peroxide formation upon prolonged exposure to air and light.

Operational Rule: If the container has been stored for >12 months or shows crystal formation

around the cap, do not open it. Contact EHS immediately for remote opening/stabilization.

Step-by-Step Disposal Protocol
This protocol is designed to be a self-validating system. If you cannot complete a step (e.g.,

you lack the correct container), the process halts until the deficiency is resolved.

Phase 1: Segregation (The Critical Control Point)
Never dispose of this compound down the drain. Never mix with "Non-Halogenated" waste

streams.

Identify the Stream: Locate your laboratory's Halogenated Organic Waste stream.

Verify Compatibility: Ensure the waste container does not contain strong oxidizers or reactive

metals (like sodium or magnesium), which could react with the halogenated bond.

Phase 2: Packaging & Containment
Select the correct vessel based on the physical state of the waste.

For Solid Waste (Pure Substance):

Place the substance in a screw-top glass or HDPE jar.

Double-bag the jar in a clear, chemically resistant plastic bag (4-mil polyethylene).

Place in the Solid Hazardous Waste drum.

For Liquid Waste (Reaction Mixtures/Mother Liquors):

pH Check: If the solution is highly acidic (pH < 4), neutralize carefully with Sodium

Bicarbonate before adding to the waste drum to prevent HBr off-gassing.
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Container: Use High-Density Polyethylene (HDPE) carboys. Avoid metal containers, as

trace HBr formation can corrode steel over time.

Headspace: Leave at least 10% headspace in the container to allow for thermal

expansion.

Phase 3: Labeling
Labeling must be precise to ensure the receiving facility treats it correctly.

Required Text: "HAZARDOUS WASTE - HALOGENATED ORGANIC."

Constituents: List "5-Bromo-2-(2-ethoxyethoxy)-3-methoxypyridine" explicitly. Do not use

abbreviations.

Hazard Checkboxes: Check "Toxic" and "Irritant."

Spill Response Protocol
Immediate Action Required:

Minor Spill (< 100 mL/g): Manageable by lab personnel.

Major Spill (> 100 mL/g): Evacuate and contact Emergency Response.

Cleanup Steps:

PPE: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat. If

powder is aerosolized, use an N95 or P100 respirator.

Containment: Do NOT use water. Water spreads the chemical.

Solids: Gently sweep up using a dustpan and brush to avoid creating dust.

Liquids: Surround with an inert absorbent (Vermiculite, Sand, or Universal Spill Pads).

Decontamination:

Once the bulk material is removed, wipe the surface with a soap and water solution.
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Collect all wipes, absorbent material, and gloves used.

Disposal of Debris: Place all cleanup materials into a heavy-duty plastic bag, seal it, label it

as "Halogenated Chemical Spill Debris," and dispose of it as hazardous waste.

Workflow Visualization
The following diagram illustrates the decision logic for disposing of 5-Bromo-2-(2-
ethoxyethoxy)-3-methoxypyridine.
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Waste Generation:
5-Bromo-2-(2-ethoxyethoxy)-3-methoxypyridine

Determine Physical State

Liquid / Solution Solid / Pure Substance

Check pH

Double Bag -> HDPE/Glass Jar
(Solid Hazardous Waste)

Neutralize with NaHCO3

Acidic (pH < 4)

Transfer to HDPE Carboy
(Halogenated Waste Stream)

Neutral (pH 4-10)

Label: 'Halogenated Organic Waste'
List full chemical name

High-Temp Incineration
(Rotary Kiln)

Click to download full resolution via product page

Figure 1: Decision matrix for the safe segregation and packaging of brominated pyridine waste.
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References & Authority
The protocols defined above are grounded in federal regulations for halogenated organic waste

and specific chemical safety data for pyridine derivatives.

US Environmental Protection Agency (EPA).RCRA Hazardous Waste Codes and

Regulations (40 CFR Part 261). (Defines the requirement for segregating halogenated

solvents to prevent F-listed waste cross-contamination).

Thermo Fisher Scientific.Safety Data Sheet: 5-Bromo-2-methoxypyridine (Proxy SDS).

(Provides toxicological baseline for brominated methoxypyridines: H315, H319, H335).

National Institutes of Health (NIH) - PubChem.Pyridine Safety and Hazard Profile. (General

handling for pyridine-based heterocycles).[2]

Princeton University EHS.Laboratory Waste Disposal Guide: Halogenated vs. Non-

Halogenated. (Operational best practices for segregating halogenated waste).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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